3-Chloro-4-hydroxy-5-nitrobenzoic acid

• Molecular Formula: C7H4ClNO5
• Molecular Weight: 217.56 g/mol
• IUPAC Name: 3-chloro-4-hydroxy-5-nitrobenzoic acid
• InChI: InChI=1S/C7H4ClNO5/c8-4-1-3(7(11)12)2-5(6(4)10)9(13)14/h1-2,10H,(H,11,12)
• InChI Key: KMXTZQFQBIYJHV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])O)Cl)C(=O)O

Description

3-Chloro-4-hydroxy-5-nitrobenzoic acid is a useful research compound. Its molecular formula is C7H4ClNO5 and its molecular weight is 217.56 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Chloro-4-hydroxy-5-nitrobenzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Chloro-4-hydroxy-5-nitrobenzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Sulphuric acid (83%, 20 ml) was cooled in an ice-bath, and 3-chloro-4-hydroxybenzoic acid (4 g, 22 mM) stirred in. After 10 minutes, nitric acid (70%, 1.43 ml, 22 mM) was run in, and the mixture stirred at 0° for 2 hours. After pouring onto ice, the solid was filtered, and recrystallised from aqueous ethanol to give title compound as yellow crystals (2.1 g, 44%).